Cas no 104815-66-9 (1H-Pyrrole-1-ethanol, a-methyl-)

• Product Name: 1H-Pyrrole-1-ethanol, a-methyl-
• CAS No: 104815-66-9
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 126470
• PubChem ID: 22363419
• Update Time: 2025-04-18

1H-Pyrrole-1-ethanol, a-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-ethanol, a-methyl-
• 1H-Pyrrole-1-ethanol,alpha-methyl-(9CI)
• 1-pyrrol-1-ylpropan-2-ol
• UJMFUOHZAQFYCK-UHFFFAOYSA-N
• 104815-66-9
• AKOS008965244
• SCHEMBL7991895
• 1-(1-pyrrolyl)propan-2-ol

• Inchi： 1S/C7H11NO/c1-7(9)6-8-4-2-3-5-8/h2-5,7,9H,6H2,1H3
• InChI Key： UJMFUOHZAQFYCK-UHFFFAOYSA-N
• SMILES： OC(C)CN1C=CC=C1

Computed Properties

• Exact Mass: 125.08413
• Monoisotopic Mass: 125.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 79
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 25.2Ų

Experimental Properties

• PSA: 25.16